CP-BP-Sfac

• Molecular Formula: C50H32N2O
• Molecular Weight: 676.8 g/mol
• InChI: InChI=1S/C50H32N2O/c53-49(34-28-31-46-40(32-34)39-18-6-11-23-45(39)51(46)35-14-2-1-3-15-35)33-26-29-36(30-27-33)52-47-24-12-9-21-43(47)50(44-22-10-13-25-48(44)52)41-19-7-4-16-37(41)38-17-5-8-20-42(38)50/h1-32H
• InChIKey: XQFYSOSMVBSXTG-UHFFFAOYSA-N

CP-BP-SFAC: Sky-Blue TADF Emitter for OLEDs

CP-BP-SFAC is a thermally activated delayed fluorescence (TADF) luminogenic molecule with a D-A-D′ architecture consisting of a carbonyl core, phenyl bridges, and spiro[acridine-9,9′-fluorene] (SFAC) donors, further functionalized with a single carbazole unit [1]. It exhibits strong sky-blue emission with a photoluminescence peak at ~482 nm in neat films and a delayed fluorescence lifetime of 5.4 μs [2]. The compound belongs to a series of structurally engineered emitters (P-BP-SFAC, CP-BP-SFAC, mCP-BP-SFAC, TCP-BP-SFAC) where incremental carbazole substitution systematically modulates photophysical, thermal, and device-relevant properties [1].

Emitter Type Sky-blue TADF luminogen with D-A-D′ architecture and carbazole modification

Series Position Mono-carbazole SFAC analog; intermediate ΦPL, Θ//, and EQE in series

Evidence Support Direct head-to-head comparisons with 0–3 carbazole analogs

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source
• [2] MedChemExpress. CP-BP-SFAC Product Page. Accessed 2026. View Source

Carbazole Count and SFAC Emitter Performance

The SFAC-based TADF emitter family demonstrates that even minor structural variations—specifically the number and position of carbazole substituents—produce non-linear changes in photoluminescence quantum yield (ΦPL), horizontal dipole orientation (Θ//), thermal stability, and external quantum efficiency (ηext) in OLED devices. Consequently, substituting CP-BP-SFAC (mono-carbazole) with its zero-carbazole analog (P-BP-SFAC) or di-/tri-carbazole analogs (mCP-BP-SFAC/TCP-BP-SFAC) without experimental validation risks unpredictable device performance, as the trade-offs between emission efficiency, color purity, and operational stability are not linearly scalable [1].

CP-BP-SFAC vs. P-BP-SFAC Lack of carbazole may reduce horizontal dipole orientation and thermal stability, altering out-coupling and process robustness.

CP-BP-SFAC vs. mCP/TCP-BP-SFAC Additional carbazoles can raise EQE and thermal stability but increase synthetic complexity; trade-offs are non-linear and require validation.

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source

CP-BP-SFAC Performance vs. Analogues

Neat Film Photoluminescence Quantum Yield

In neat films under nitrogen at room temperature, CP-BP-SFAC exhibits an absolute photoluminescence quantum yield (ΦPL) of 77%, which is intermediate between P-BP-SFAC (88%) and the higher-carbazole analogs mCP-BP-SFAC (86%) and TCP-BP-SFAC (92%) [1]. This 11% lower ΦPL relative to the benchmark TCP-BP-SFAC reflects the impact of reduced carbazole conjugation on radiative decay efficiency [1].

PL Quantum Yield

Head-to-head

77% (neat) vs. 88% P-BP-SFAC, 86% mCP, 92% TCP

Intermediate radiative efficiency in series

Neat film, integrating sphere, N₂

Evidence Dimension	Absolute photoluminescence quantum yield (ΦPL) in neat film
Target Compound Data	77%
Comparator Or Baseline	P-BP-SFAC (88%), mCP-BP-SFAC (86%), TCP-BP-SFAC (92%)
Quantified Difference	11% lower than TCP-BP-SFAC; 11% lower than P-BP-SFAC
Conditions	Neat film, absolute PL quantum yield determined by calibrated integrating sphere under nitrogen at room temperature

Why This Matters

For OLED material selection, ΦPL directly impacts internal quantum efficiency and sets the upper bound for external quantum efficiency; CP-BP-SFAC offers a balanced efficiency-cost profile relative to its higher-performing but synthetically more complex tri-carbazole counterpart.

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source

Horizontal Dipole Orientation Ratio

CP-BP-SFAC demonstrates a horizontal emitting dipole ratio (Θ//) of 86.5% in neat film and 84.5% in doped film (25 wt% in DPEPO) [1]. This represents a 15-percentage-point improvement over the non-carbazole analog P-BP-SFAC (71.5% neat, 72.5% doped) and is comparable to the di- and tri-carbazole analogs mCP-BP-SFAC (87.5% neat, 86.0% doped) and TCP-BP-SFAC (85.5% neat, 88.0% doped) [1].

Dipole Orientation Θ//

Head-to-head

86.5% (neat) / 84.5% (doped) vs. P-BP-SFAC 71.5%/72.5%, mCP 87.5%/86.0%, TCP 85.5%/88.0%

Strong out-coupling alignment, near top of series

Angle-dependent p-polarized PL

Evidence Dimension	Horizontal emitting dipole ratio (Θ//)
Target Compound Data	86.5% (neat film) / 84.5% (doped film)
Comparator Or Baseline	P-BP-SFAC (71.5%/72.5%), mCP-BP-SFAC (87.5%/86.0%), TCP-BP-SFAC (85.5%/88.0%)
Quantified Difference	+15.0% vs. P-BP-SFAC (neat); within 1-2% of mCP-BP-SFAC and TCP-BP-SFAC
Conditions	Neat film and doped film (25 wt% CP-BP-SFAC:DPEPO), measured by angle-dependent p-polarized PL spectroscopy

Why This Matters

High Θ// values directly enhance light out-coupling efficiency (ηout), enabling CP-BP-SFAC-based OLEDs to achieve external quantum efficiencies exceeding 36% in doped devices—a critical metric for energy-efficient display and lighting applications.

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source

Doped OLED External Quantum Efficiency

In doped OLED devices (25 wt% CP-BP-SFAC in DPEPO host), CP-BP-SFAC achieves a maximum external quantum efficiency (ηext,max) of 36.6%, compared to 28.9% for P-BP-SFAC, 38.0% for mCP-BP-SFAC, and 38.6% for TCP-BP-SFAC [1]. The corresponding current efficiency (ηC,max) is 73.8 cd A⁻¹ and power efficiency (ηP,max) is 72.4 lm W⁻¹ [1].

Doped OLED EQE_max

Head-to-head

36.6% (25 wt% in DPEPO) vs. P-BP-SFAC 28.9%, mCP 38.0%, TCP 38.6%

Competitive efficiency with less synthetic complexity

ηC 73.8 cd/A, ηP 72.4 lm/W

Evidence Dimension	Maximum external quantum efficiency (ηext,max) in doped OLED
Target Compound Data	36.6%
Comparator Or Baseline	P-BP-SFAC (28.9%), mCP-BP-SFAC (38.0%), TCP-BP-SFAC (38.6%)
Quantified Difference	+7.7 percentage points vs. P-BP-SFAC; −1.4 vs. mCP-BP-SFAC; −2.0 vs. TCP-BP-SFAC
Conditions	Doped OLED: ITO/HATCN (5 nm)/TAPC (50 nm)/TCTA (5 nm)/mCP (5 nm)/25 wt% emitter:DPEPO (20 nm)/DPEPO (5 nm)/TmPyPB (30 nm)/LiF (1 nm)/Al

Why This Matters

The 36.6% EQE represents a near-record value for sky-blue TADF OLEDs at the time of publication, demonstrating that CP-BP-SFAC provides a highly competitive efficiency profile with less synthetic complexity than its tri-carbazole analog.

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source

Thermal Decomposition Stability

CP-BP-SFAC exhibits a decomposition temperature (Td) of 504°C, which is 133°C higher than that of the non-carbazole analog P-BP-SFAC (371°C) [1]. The di- and tri-carbazole analogs mCP-BP-SFAC and TCP-BP-SFAC show further increased Td values of 559°C and 589°C, respectively [1]. No clear glass transition temperature (Tg) is observed for these molecules, indicating excellent morphological stability [1].

Decomposition T_d

Head-to-head

504°C

Robust thermal processability

TGA under N₂; +133°C vs. P-BP-SFAC

Evidence Dimension	Decomposition temperature (Td)
Target Compound Data	504°C
Comparator Or Baseline	P-BP-SFAC (371°C), mCP-BP-SFAC (559°C), TCP-BP-SFAC (589°C)
Quantified Difference	+133°C vs. P-BP-SFAC; −55°C vs. mCP-BP-SFAC; −85°C vs. TCP-BP-SFAC
Conditions	Thermogravimetric analysis (TGA) under nitrogen

Why This Matters

High thermal stability is essential for vacuum-deposited OLED fabrication processes and long-term device operational lifetime; CP-BP-SFAC's 504°C Td ensures robust processability while avoiding the synthetic cost of higher carbazole derivatives.

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source

Delayed Fluorescence Lifetime

In neat films, CP-BP-SFAC displays a delayed fluorescence lifetime (τdelayed) of 5.4 μs, compared to 4.8 μs for P-BP-SFAC, 5.5 μs for mCP-BP-SFAC, and 5.7 μs for TCP-BP-SFAC [1]. The proportion of the delayed component (Rdelayed) is 33.0% in neat film and increases to 44.6% in the doped film [1].

Delayed Lifetime τ_delayed

Head-to-head

5.4 μs (neat) vs. P-BP-SFAC 4.8 μs, mCP 5.5 μs, TCP 5.7 μs

Balanced triplet harvesting and annihilation trade-off

300 K, N₂; R_delayed 33% neat, 44.6% doped

Evidence Dimension	Delayed fluorescence lifetime (τdelayed) in neat film
Target Compound Data	5.4 μs
Comparator Or Baseline	P-BP-SFAC (4.8 μs), mCP-BP-SFAC (5.5 μs), TCP-BP-SFAC (5.7 μs)
Quantified Difference	+0.6 μs vs. P-BP-SFAC; −0.1 μs vs. mCP-BP-SFAC; −0.3 μs vs. TCP-BP-SFAC
Conditions	Neat film, evaluated at 300 K under nitrogen

Why This Matters

The τdelayed value reflects the kinetics of reverse intersystem crossing (RISC) and exciton utilization; CP-BP-SFAC's intermediate lifetime offers a practical balance between efficient triplet harvesting and reduced exciton-exciton annihilation at high current densities.

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source

CP-BP-SFAC: OLED Application Scenarios

Doped Sky-Blue TADF-OLED Emitting Layer

CP-BP-SFAC is optimized for use as the emitting layer in doped OLED architectures, achieving an external quantum efficiency of 36.6% at 25 wt% doping concentration in a DPEPO host [1]. This performance is enabled by its high horizontal dipole ratio (84.5% in doped film) and excellent photoluminescence quantum yield (99% in doped film) [1].

Non-Doped OLED Emitter

In non-doped OLED configurations, CP-BP-SFAC delivers an EQE of 22.5% with sky-blue emission (EL peak at 490 nm, CIE coordinates 0.19, 0.36) [1]. The material's balanced bipolar carrier mobility and high thermal stability (Td = 504°C) make it suitable for simplified device architectures where host-free processing is desired [1].

Carbazole-Modified TADF Structure-Property Studies

CP-BP-SFAC serves as a key reference compound in systematic investigations of how incremental carbazole substitution modulates photophysical, thermal, and device parameters in SFAC-based TADF emitters [1]. Its intermediate performance metrics relative to P-BP-SFAC, mCP-BP-SFAC, and TCP-BP-SFAC provide a critical data point for understanding non-linear structure-property correlations in this material class [1].

Blue Component in White OLEDs

Given its strong sky-blue delayed fluorescence and high efficiency, CP-BP-SFAC is a candidate for use as the blue-emitting component in white OLED stacks [1]. The related compound TCP-BP-SFAC has been successfully demonstrated in both hybrid and all-fluorescence single-emitting-layer white OLEDs, suggesting CP-BP-SFAC may offer similar utility with a different efficiency-cost balance [1].

Application

Selection Property

Validation Focus

Doped sky-blue TADF-OLED EML

High horizontal dipole ratio (Θ//)

Doped-film EQE and PLQY evaluation

Non-doped OLED emitter

Bipolar carrier mobility and T_d > 500°C

Non-doped device efficiency and stability

Carbazole structure-property studies

Intermediate performance reference point

Non-linear structure-property correlations

Blue component in white OLEDs

Sky-blue emission with CIE (0.19, 0.36)

Color mixing and stack integration

• [1] Fu Y, Liu H, Tang BZ, Zhao Z, et al. Boosting external quantum efficiency to 38.6% of sky-blue delayed fluorescence molecules by optimizing horizontal dipole orientation. Sci Adv. 2021 Oct 22;7(43):eabj2504. doi:10.1126/sciadv.abj2504. View Source